2-(4-isopropylphenoxy)-N-(5-oxo-1-phenylpyrrolidin-3-yl)acetamide

• IUPAC Name: N-(5-oxo-1-phenylpyrrolidin-3-yl)-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C21H24N2O3/c1-15(2)16-8-10-19(11-9-16)26-14-20(24)22-17-12-21(25)23(13-17)18-6-4-3-5-7-18/h3-11,15,17H,12-14H2,1-2H3,(H,22,24)
• InChI Key: MMZLQXCNJQPYGU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NC2CC(=O)N(C2)C3=CC=CC=C3
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

2-(4-isopropylphenoxy)-N-(5-oxo-1-phenylpyrrolidin-3-yl)acetamide is a compound that has gained attention in the scientific community due to its potential applications in research. This compound is also known as IPPA, and it is a synthetic molecule that is used to study the mechanism of action of certain proteins and enzymes.

Scientific Research Applications

• Anticancer Applications

  • A study conducted by Sharma et al. (2018) focuses on the synthesis of a similar compound, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, and its anticancer activity. The compound targets the VEGFr receptor, which is significant in cancer research, and has been analyzed using in silico modeling. The study provides valuable insights into the structure and potential anticancer applications of related acetamide compounds (Sharma et al., 2018).

• Pharmaceutical Intermediate Production

  • The compound has been identified as a valuable intermediate for producing pharmaceutically effective acetamides. Fort (2002) mentions the utility of 4-Benzyloxy-3-pyrrolin-2-on-1-yl acetamide, a related compound, in the synthesis of active pharmaceutical ingredients, highlighting the chemical’s significance in drug synthesis (Fort, 2002).

• Corrosion Inhibitor Research

  • Yıldırım and Cetin (2008) explored the use of 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives, similar in structure, as corrosion inhibitors. Their research provides insights into the chemical’s potential application in protecting materials from corrosion, a valuable aspect in industrial applications (Yıldırım & Cetin, 2008).

• Antibacterial Agent Synthesis

  • Research by Desai et al. (2008) involves synthesizing and evaluating various acetamide derivatives, including compounds structurally related to 2-(4-isopropylphenoxy)-N-(5-oxo-1-phenylpyrrolidin-3-yl)acetamide, for their antibacterial properties. This highlights the potential of such compounds in developing new antibacterial agents (Desai et al., 2008).

• Polymerization Initiator Research

  • Batibay et al. (2020) studied a compound with a similar structure, 2-(9-Oxo-9H-thioxanthene-2-yloxy)-N-(3-silsesquioxanylpropyl) acetamide, as a nano-photoinitiator for polymerization processes. This research indicates the potential use of acetamide derivatives in initiating polymerization, which is crucial in material sciences (Batibay et al., 2020).